Cas no 1003988-79-1 (methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 1003988-79-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• MDL: MFCD04042423
• CID: 3059143
• PubChem ID: 671234
• Update Time: 2025-05-23

methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>1-(4- tert -Butyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl est er
• methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate
• 1-(4-tert-butyl-phenoxymethyl)-1h-pyrazole-3-carboxylic acid methyl ester
• STK312940
• BBL039067
• 1003988-79-1
• Methyl 1-((4-(tert-butyl)phenoxy)methyl)-1H-pyrazole-3-carboxylate
• METHYL 1-{[4-(TERT-BUTYL)PHENOXY]METHYL}-1H-PYRAZOLE-3-CARBOXYLATE
• 1-(4- tert -Butyl-phenoxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• Methyl1-((4-(tert-butyl)phenoxy)methyl)-1H-pyrazole-3-carboxylate
• METHYL 1-(4-TERT-BUTYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLATE
• AKOS000309261
• EN300-229385
• methyl 1-[(4-tert-butylphenoxy)methyl]pyrazole-3-carboxylate
• 1-(4-tert-butyl-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• methyl 1-[(4-tert-butylphenoxy)methyl]-1H-pyrazole-3-carboxylate
• CS-0272592

• MDL： MFCD04042423
• Inchi： 1S/C16H20N2O3/c1-16(2,3)12-5-7-13(8-6-12)21-11-18-10-9-14(17-18)15(19)20-4/h5-10H,11H2,1-4H3
• InChI Key： JTTXUMYQYUQSIW-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)OC)=N1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250Da
• Monoisotopic Mass: 288.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 1003988-79-1)

Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 1003988-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate incorporates a pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This core structure is flanked by an ester group at the 3-position and a phenoxy side chain at the 1-position, which is further substituted with a tert-butyl group. The presence of these functional groups contributes to the compound's unique chemical properties and biological interactions.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the pyrazole core with the phenoxy and ester substituents creates a versatile scaffold that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic properties and improve its efficacy in preclinical studies.

The tert-butyl group in the phenoxy side chain plays a crucial role in modulating the compound's solubility and metabolic stability. This substitution can influence how the compound interacts with biological targets, potentially leading to improved bioavailability and reduced toxicity. Additionally, the ester group at the 3-position of the pyrazole ring can be further functionalized to introduce additional pharmacophores, expanding the compound's therapeutic potential.

Recent studies have highlighted the importance of pyrazole derivatives in addressing emerging global health challenges. For instance, researchers have been investigating their role in developing novel antiviral agents to combat rapidly evolving pathogens. The structural features of Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate make it an attractive candidate for such applications, given its ability to interact with viral enzymes and inhibit replication.

In addition to antiviral applications, this compound has shown promise in anticancer research. Pyrazole derivatives have been found to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The specific arrangement of functional groups in Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate may enhance its ability to disrupt these pathways, making it a valuable asset in oncology research.

The synthesis of Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been utilized to construct the complex molecular framework efficiently.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to modulate enzymes involved in inflammation and oxidative stress, suggesting potential therapeutic benefits for chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, preliminary animal models have shown promising results regarding its safety profile and efficacy.

The development of new drug candidates often involves extensive computational modeling and molecular docking studies to predict interactions with biological targets. These computational approaches have been instrumental in understanding how Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate interacts with proteins and nucleic acids at the molecular level. This information has guided researchers in optimizing its structure for improved binding affinity and selectivity.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate is currently undergoing preclinical studies to gather essential data for regulatory submissions. These studies aim to provide comprehensive evidence supporting its potential as a therapeutic agent across various medical conditions.

The future prospects for Methyl 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylate are promising, given its unique structural features and demonstrated biological activities. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries will be crucial in advancing this compound from preclinical development to clinical trials.